Isobornyl acetate
Isobornyl acetate
Pichtosin is a natural product found in Lindera aggregata, Santolina villosa, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
17283-45-3
VCID:
VC21035041
InChI:
InChI=1S/C12H20O2/c1-8(13)14-10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3/t9-,10-,12+/m1/s1
SMILES:
CC(=O)OC1CC2CCC1(C2(C)C)C
Molecular Formula:
C12H20O2
Molecular Weight:
196.29 g/mol
Isobornyl acetate
CAS No.: 17283-45-3
Cat. No.: VC21035041
Molecular Formula: C12H20O2
Molecular Weight: 196.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pichtosin is a natural product found in Lindera aggregata, Santolina villosa, and other organisms with data available. |
|---|---|
| CAS No. | 17283-45-3 |
| Molecular Formula | C12H20O2 |
| Molecular Weight | 196.29 g/mol |
| IUPAC Name | [(1R,2R,4R)-1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl] acetate |
| Standard InChI | InChI=1S/C12H20O2/c1-8(13)14-10-7-9-5-6-12(10,4)11(9,2)3/h9-10H,5-7H2,1-4H3/t9-,10-,12+/m1/s1 |
| Standard InChI Key | KGEKLUUHTZCSIP-FOGDFJRCSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1C[C@H]2CC[C@@]1(C2(C)C)C |
| SMILES | CC(=O)OC1CC2CCC1(C2(C)C)C |
| Canonical SMILES | CC(=O)OC1CC2CCC1(C2(C)C)C |
| Boiling Point | 220-224 °C |
| Colorform | Colorless to very pale straw-colored liquid |
| Flash Point | 190 °F (88 °C) /closed cup/ |
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